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Compound of Interest

Compound Name:
5-Methylthiophene-3-carboxylic

acid

Cat. No.: B102785 Get Quote

This document provides critical safety and logistical guidance for the proper disposal of 5-
Methylthiophene-3-carboxylic acid (CAS No: 19156-50-4). The following procedures are

compiled to ensure the safety of laboratory personnel and adherence to regulatory standards.

This guide is intended for researchers, scientists, and professionals in the drug development

field.

I. Hazard Profile and Safety Precautions
5-Methylthiophene-3-carboxylic acid is a combustible solid that can cause serious eye

irritation.[1] It is crucial to handle this compound with appropriate personal protective

equipment and within a controlled environment to minimize exposure risks.
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Hazard Category Description Precautionary Statements

Eye Irritation
Causes serious eye irritation

(H319).[1]

Wear eye protection, such as

safety glasses or goggles. If in

eyes, rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Combustibility Combustible solid.[1]

Keep away from heat, sparks,

and open flames. Store in a

well-ventilated place.[2]

General Handling
Avoid breathing dust and

contact with skin and eyes.

Wash hands thoroughly after

handling.[2] Use in a well-

ventilated area or within a

fume hood.[3]

II. Personal Protective Equipment (PPE)
When handling 5-Methylthiophene-3-carboxylic acid for disposal, the following personal

protective equipment is mandatory:

Eye and Face Protection: Chemical safety goggles or glasses.[1][2]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is recommended if dust is generated.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

III. Step-by-Step Disposal Protocol
The primary method for the disposal of 5-Methylthiophene-3-carboxylic acid is through an

approved hazardous waste disposal program. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.

Waste Collection:
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Collect waste 5-Methylthiophene-3-carboxylic acid in a dedicated, properly labeled, and

sealed container.

The container must be compatible with the chemical; a high-density polyethylene (HDPE)

or glass container is generally suitable.

Labeling:

Clearly label the waste container with "HAZARDOUS WASTE," the full chemical name "5-
Methylthiophene-3-carboxylic acid," and the CAS number "19156-50-4."

Include any relevant hazard pictograms (e.g., irritant).[1]

Storage:

Store the sealed waste container in a designated satellite accumulation area for

hazardous waste.

The storage area should be cool, dry, and well-ventilated, away from heat and ignition

sources.

Ensure the container is stored separately from incompatible materials.

Waste Pickup:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all institutional, local, regional, and national regulations for hazardous waste

disposal.[2][3]

IV. Spill Management
In the event of a spill, adhere to the following procedures:

Evacuate: Immediately evacuate the area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

Cleanup: Wearing appropriate PPE, carefully sweep or scoop the absorbed material and

place it in a sealed, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the

cleaning materials as hazardous waste.

Reporting: Report the spill to your institution's EHS department.

V. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Methylthiophene-3-carboxylic acid.
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Start: Chemical Waste Generation

Step 1: Containerization & Labeling

Step 2: Temporary Storage

Step 3: Final Disposal

Emergency Procedure: Spill
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Click to download full resolution via product page

Caption: Disposal workflow for 5-Methylthiophene-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methylthiophene-3-carboxylic acid 19156-50-4 [sigmaaldrich.com]

2. aksci.com [aksci.com]

3. keyorganics.net [keyorganics.net]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 5-
Methylthiophene-3-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102785#5-methylthiophene-3-carboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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